Cas no 553671-80-0 (1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL-)

1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL- structure
553671-80-0 structure
Product Name:1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL-
CAS No:553671-80-0
MF:C11H18N4O
MW:222.286821842194
CID:3233218
PubChem ID:23024311
Update Time:2025-04-21

1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL-
    • 4-amino-1-cyclohexyl-3-methyl-1H-pyrazole-5-carboxamide(WXG03008)
    • 4-amino-1-cyclohexyl-3-methyl-1H-pyrazole-5-carboxamide
    • SCHEMBL1814476
    • 553671-80-0
    • Inchi: 1S/C11H18N4O/c1-7-9(12)10(11(13)16)15(14-7)8-5-3-2-4-6-8/h8H,2-6,12H2,1H3,(H2,13,16)
    • InChI Key: VOVSUIJHMGNHAI-UHFFFAOYSA-N
    • SMILES: N1(C2CCCCC2)C(C(N)=O)=C(N)C(C)=N1

Computed Properties

  • Exact Mass: 222.14806121Da
  • Monoisotopic Mass: 222.14806121Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 86.9Ų
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